Cas no 188882-20-4 (1-Methoxy-3-p-tolylamino-propan-2-ol)

• Product Name: 1-Methoxy-3-p-tolylamino-propan-2-ol
• CAS No: 188882-20-4
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 3078515
• PubChem ID: 3151924
• Update Time: 2025-06-09

1-Methoxy-3-p-tolylamino-propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-3-p-tolylamino-propan-2-ol
• TIMTEC-BB SBB010933
• 1-methoxy-3-(4-methylanilino)propan-2-ol
• SB84623
• 1-methoxy-3-[(4-methylphenyl)amino]propan-2-ol
• AKOS017393865
• 1-Methoxy-3-(p-tolylamino)propan-2-ol
• AKOS000300680
• 188882-20-4
• CAA66557

• MDL： MFCD06010242
• Inchi： 1S/C11H17NO2/c1-9-3-5-10(6-4-9)12-7-11(13)8-14-2/h3-6,11-13H,7-8H2,1-2H3
• InChI Key： VXWJYUZOLMIQAL-UHFFFAOYSA-N
• SMILES： OC(COC)CNC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 195.125928785Da
• Monoisotopic Mass: 195.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.5Ų

1-Methoxy-3-p-tolylamino-propan-2-ol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-Methoxy-3-p-tolylamino-propan-2-ol

Introduction to 1-Methoxy-3-p-tolylamino-propan-2-ol (CAS No. 188882-20-4)

1-Methoxy-3-p-tolylamino-propan-2-ol, identified by its Chemical Abstracts Service (CAS) number 188882-20-4, is a significant compound in the realm of pharmaceutical chemistry and biochemical research. This molecule, featuring a unique structural configuration, has garnered attention due to its potential applications in drug development and synthetic organic chemistry. The presence of both methyl ether and p-tolylamino functional groups makes it a versatile intermediate for constructing more complex molecular frameworks, particularly in the synthesis of bioactive agents.

The compound’s structure consists of a propan-2-ol backbone, modified by the introduction of a methoxy group at the first carbon and a para-tolylamino group at the third carbon. This arrangement not only imparts specific electronic and steric properties but also opens up possibilities for diverse chemical modifications. In recent years, the exploration of such derivatives has been intensified, driven by their relevance in designing novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 1-Methoxy-3-p-tolylamino-propan-2-ol is its role as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop molecules with enhanced pharmacological properties. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The p-tolylamino moiety, in particular, is known to contribute to binding affinity and selectivity, making it an attractive scaffold for drug design.

Recent studies have highlighted the compound’s utility in the synthesis of small-molecule probes for biochemical assays. These probes are essential tools for understanding enzyme mechanisms and identifying new drug targets. The methyl ether group in 1-Methoxy-3-p-tolylamino-propan-2-ol allows for further functionalization via nucleophilic substitution or metal-catalyzed cross-coupling reactions, enabling chemists to tailor the molecule for specific applications.

The pharmaceutical industry has also shown interest in this compound due to its potential as a precursor for more complex drugs. Its ability to undergo sequential reactions without significant degradation makes it a valuable intermediate. Moreover, the presence of both polar and non-polar regions in its structure enhances its solubility profile, facilitating its use in formulation development.

In academic research, 1-Methoxy-3-p-tolylamino-propan-2-ol has been employed in studying the effects of structural modifications on molecular interactions. Computational chemistry methods have been used to predict how changes in its functional groups might influence its binding affinity to biological targets. These computational studies not only provide insights into the compound’s mechanism of action but also guide experimental efforts toward optimizing its therapeutic potential.

The synthesis of 1-Methoxy-3-p-tolylamino-propan-2-ol itself presents an interesting challenge due to the need for precise regioselectivity during functionalization. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing costs and improving yields. Techniques such as catalytic hydrogenation and palladium-catalyzed reactions have been particularly useful in constructing its core structure.

From a commercial perspective, manufacturers specializing in fine chemicals have recognized the demand for high-purity versions of 1-Methoxy-3-p-tolylamino-propan-2-ol. These suppliers often provide analytical certificates verifying the compound’s identity and purity, ensuring that researchers can rely on it for their experiments. The increasing availability of such materials has accelerated drug discovery efforts across multiple therapeutic areas.

The environmental impact of producing and using 1-Methoxy-3-p-tolylamino-propan-2-ol is another consideration that has gained traction in recent years. Sustainable chemistry principles have led to innovations aimed at minimizing waste and reducing hazardous byproducts during synthesis. Green chemistry approaches, such as solvent-free reactions or biocatalysis, are being explored to make the production process more eco-friendly.

Future directions for research involving 1-Methoxy-3-p-tolylamino-propan-2-ol may include exploring its role in developing treatments for neurodegenerative disorders. The compound’s ability to cross the blood-brain barrier has been noted by some researchers, suggesting potential applications in central nervous system (CNS) drug discovery. Additionally, its structural flexibility allows chemists to modify it further into libraries of compounds for high-throughput screening.

In conclusion, 1-Methoxy-3-p-tolylamino-propan-2-ol (CAS No. 188882-20-4) represents a promising candidate for pharmaceutical innovation. Its unique structural features and versatility make it a valuable asset in synthetic chemistry and drug development. As research continues to uncover new applications for this compound, its significance is likely to grow within both academic and industrial settings.